7-(4-fluorophenyl)-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol

• IUPAC Name: 7-(4-fluorophenyl)-6-hydroxy-4,5-dihydroimidazo[4,5-e][2,1,3]benzoxadiazole
• InChI: InChI=1S/C13H9FN4O2/c14-8-3-1-7(2-4-8)13-15-12-10(18(13)19)6-5-9-11(12)17-20-16-9/h1-4,19H,5-6H2
• InChI Key: ZSVQJQDIZAWZNX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NON=C2C3=C1N(C(=N3)C4=CC=C(C=C4)F)O
• Molecular Formula: C13H9FN4O2
• Molecular Weight: 272.23 g/mol

Description

7-(4-fluorophenyl)-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is a member of the benzoxadiazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 7-(4-fluorophenyl)-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol is not fully understood. However, it has been proposed that this compound exerts its antitumor activity by inducing apoptosis in cancer cells. It has also been suggested that it inhibits the activity of certain enzymes involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 7-(4-fluorophenyl)-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol have been investigated in several studies. This compound has been shown to inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells. It has also been reported to reduce the production of pro-inflammatory cytokines and to inhibit the replication of certain viruses and bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7-(4-fluorophenyl)-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol in lab experiments is its potential as an antitumor agent. This compound has been shown to exhibit potent antitumor activity in vitro and in vivo. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 7-(4-fluorophenyl)-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol. One direction is to investigate the potential of this compound as a therapeutic agent for various diseases, including cancer, inflammation, and viral and bacterial infections. Another direction is to explore the structure-activity relationship of this compound and to design more potent analogs with improved pharmacokinetic properties. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets.
In conclusion, 7-(4-fluorophenyl)-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol is a chemical compound with potential applications in medicinal chemistry. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent.

Synthesis Methods

The synthesis of 7-(4-fluorophenyl)-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol involves the condensation of 4-fluoroaniline and 2,3-dihydroxybenzaldehyde, followed by cyclization and reduction. This synthesis method has been described in detail in a research paper by Li et al. (2011).

Scientific Research Applications

The potential applications of 7-(4-fluorophenyl)-4,5-dihydro-6H-imidazo[4,5-e][2,1,3]benzoxadiazol-6-ol in medicinal chemistry have been explored in several studies. This compound has been shown to exhibit antitumor activity by inhibiting the proliferation of cancer cells. It has also been reported to have anti-inflammatory, antiviral, and antibacterial properties.